159989-65-8

Nelfinavir mesylate

In Stock

• CAS RN:
• 159989-65-8

• Formula:
• C33H49N3O7S2

• InChI:
• InChI=1S/C32H45N3O4S.CH4O3S/c1-21-25(15-10-16-28(21)36)30(38)33-26(20-40-24-13-6-5-7-14-24)29(37)19-35-18-23-12-9-8-11-22(23)17-27(35)31(39)34-32(2,3)4;1-5(2,3)4/h5-7,10,13-16,22-23,26-27,29,36-37H,8-9,11-12,17-20H2,1-4H3,(H,33,38)(H,34,39);1H3,(H,2,3,4)/t22-,23+,26-,27-,29+;/m0./s1

• InChIKey:
• NQHXCOAXSHGTIA-JZQWBZEJSA-N

• Nelfinavir is an orally bioavailable inhibitor of the HIV-1 protease (Ki =2 nM). It demonstrates anti-cancer activity, selectively preventing the growth of HER2-positive breast cancer cells in vitro by inhibiting Hsp90 (IC50 = 3.1 μM). Formulations containing nelfinavir have been used in combination with HIV reverse transcriptase inhibitors for the treatment of HIV infection.
  Nelfinavir is a potent competitive inhibitor of the HIV-1 protease. It is reported that it can also inhibit the growth of various cell types and trigger apoptosis. Besides being a protease inhibitor used in the therapeutic agent for acquired immunodeficiency syndrome (AIDS), it is also stimulates autophagy and and exhibits anti-cancer properties. It appears to do by inhibition of the Akt/PKB signaling pathway and activation of endoplasmic reticulum stress with subsequent unfolded protein response. Ne...

Nelfinavir (Mesylate)

• CAS RN:
• 159989-64-7; 159989-65-8

• Formula:
• C33H49N3O7S2

• InChI:
• InChI=1S/C32H45N3O4S.CH4O3S/c1-21-25(15-10-16-28(21)36)30(38)33-26(20-40-24-13-6-5-7-14-24)29(37)19-35-18-23-12-9-8-11-22(23)17-27(35)31(39)34-32(2,3)4;1-5(2,3)4/h5-7,10,13-16,22-23,26-27,29,36-37H,8-9,11-12,17-20H2,1-4H3,(H,33,38)(H,34,39);1H3,(H,2,3,4)

• InChIKey:
• NQHXCOAXSHGTIA-UHFFFAOYSA-N

• Nelfinavir (Mesylate) is a useful research compound. Its molecular formula is C33H49N3O7S2 and its molecular weight is 663.89. The purity is usually 95%.